Cas no 2548984-79-6 (2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine)

• Product Name: 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine
• CAS No: 2548984-79-6
• MF: C₁₅H₁₇N₇S
• MW: 327.407379865646
• CID: 5311668
• PubChem ID: 154829995
• Update Time: 2025-06-08

2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6619-6766
• 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine
• AKOS040710222
• 2548984-79-6
• 2-Methyl-4-(1H-pyrazol-1-yl)-6-[4-(2-thiazolyl)-1-piperazinyl]pyrimidine

• Inchi： 1S/C15H17N7S/c1-12-18-13(11-14(19-12)22-5-2-3-17-22)20-6-8-21(9-7-20)15-16-4-10-23-15/h2-5,10-11H,6-9H2,1H3
• InChI Key： TYXWOXKICHCLTI-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C3=NC=CS3)CC2)=CC(N2C=CC=N2)=N1

Computed Properties

• Exact Mass: 327.12661475g/mol
• Monoisotopic Mass: 327.12661475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.6±60.0 °C(Predicted)
• pka: 6.30±0.10(Predicted)

Additional information on 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine

Comprehensive Overview of 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2548984-79-6)

The compound 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine (CAS No. 2548984-79-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrimidine derivative incorporates a pyrazole ring and a thiazole-containing piperazine moiety, which are known to contribute to its diverse pharmacological properties. Researchers are particularly interested in its applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted drug discovery.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine has surged, driven by the need for more efficient therapeutics in oncology, inflammation, and metabolic disorders. The compound's pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with interactions with ATP-binding sites of enzymes. Its thiazole-piperazine segment further enhances its potential to engage with biological targets, making it a subject of computational docking studies and high-throughput screening campaigns.

The synthesis of CAS No. 2548984-79-6 typically involves multi-step organic reactions, including nucleophilic substitutions and palladium-catalyzed cross-couplings, to assemble the pyrazole-pyrimidine-thiazole architecture. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity. These methodologies are frequently searched by synthetic chemists optimizing protocols for similar N-heterocyclic systems.

From an industrial perspective, 2-methyl-4-(1H-pyrazol-1-yl)-6-[4-(1,3-thiazol-2-yl)piperazin-1-yl]pyrimidine is often discussed in patent literature for its utility in crop protection formulations or as an intermediate in API manufacturing. Its agrochemical potential stems from its ability to disrupt pest-specific enzymes, a topic of high relevance given the global push for sustainable agriculture. Meanwhile, its drug-like properties (e.g., LogP, hydrogen bond acceptors) make it a candidate for lead optimization in preclinical development.

Environmental and regulatory considerations for this compound are also emerging topics. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under investigation to meet REACH and other regulatory frameworks—a concern frequently raised in ESG-focused forums. Researchers emphasize green chemistry approaches to synthesize such multifunctional pyrimidines, reflecting the industry's shift toward reduced waste and energy-efficient processes.

In summary, CAS No. 2548984-79-6 represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural complexity and bioactivity potential continue to inspire academic and industrial research, particularly in addressing unmet medical needs and advancing precision agriculture technologies. As AI-driven molecular design gains traction, compounds like this are likely to feature prominently in virtual screening libraries and fragment-based drug discovery initiatives.